N'-[(2,3-dimethoxybenzoyl)oxy]-4-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-nitrophenyl)methylidene]amino] 2,3-dimethoxybenzoate
• InChI: InChI=1S/C16H15N3O6/c1-23-13-5-3-4-12(14(13)24-2)16(20)25-18-15(17)10-6-8-11(9-7-10)19(21)22/h3-9H,1-2H3,(H2,17,18)
• InChI Key: TZSKOCOMODZCED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)ON=C(C2=CC=C(C=C2)[N+](=O)[O-])N
• Isomeric SMILES: COC1=CC=CC(=C1OC)C(=O)O/N=C(/C2=CC=C(C=C2)[N+](=O)[O-])\N
• Molecular Formula: C16H15N3O6
• Molecular Weight: 345.31 g/mol

Description

N'-[(2,3-dimethoxybenzoyl)oxy]-4-nitrobenzenecarboximidamide, commonly known as DBCO-PEG4-NHS ester, is a chemical compound used in scientific research for bioconjugation purposes. It is a derivative of imidoester, which is a class of compounds used for protein modification. DBCO-PEG4-NHS ester is widely used in biochemistry and molecular biology research due to its unique properties.

Mechanism of Action

DBCO-PEG4-NHS ester works by reacting with primary amines present in biomolecules such as lysine and N-terminal amino acids. The reaction results in the formation of a stable amide bond between the biomolecule and the DBCO-PEG4-NHS ester. The resulting conjugate can be used for various applications such as imaging, diagnostics, and therapeutics.
Biochemical and Physiological Effects:
DBCO-PEG4-NHS ester does not have any direct biochemical or physiological effects as it is used for bioconjugation purposes only. However, the resulting conjugates can have various biochemical and physiological effects depending on the biomolecule that is conjugated with DBCO-PEG4-NHS ester.

Advantages and Limitations for Lab Experiments

DBCO-PEG4-NHS ester has several advantages for lab experiments, including its high reactivity towards primary amines, its water solubility, and its stability in various solvents. However, it has some limitations as well, including its sensitivity to moisture and its high cost.

Future Directions

There are several future directions for the use of DBCO-PEG4-NHS ester in scientific research. One potential direction is the development of new biomolecule conjugates for imaging and diagnostics. Another potential direction is the use of DBCO-PEG4-NHS ester for drug delivery applications. Additionally, the use of DBCO-PEG4-NHS ester in the development of new bioconjugation techniques and strategies is an area of active research.

Synthesis Methods

The synthesis of DBCO-PEG4-NHS ester involves the reaction of 4-nitrobenzenecarboximidamide with N-hydroxysuccinimide (NHS) ester of 2,3-dimethoxybenzoic acid. The reaction takes place in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is a yellow powder that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Scientific Research Applications

DBCO-PEG4-NHS ester is used in various scientific research applications, including protein labeling, drug delivery, and biomolecule immobilization. It is commonly used for the conjugation of biomolecules such as proteins, peptides, and oligonucleotides with other molecules such as fluorescent dyes, biotin, and nanoparticles. The resulting conjugates can be used for various applications such as imaging, diagnostics, and therapeutics.